Cas no 78304-55-9 (Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1) )

• Product Name: Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1)
• CAS No: 78304-55-9
• MF: C₉H₁₂Br₂N₂O
• MW: 324.01
• CID: 5524021
• Update Time: 2025-10-21

Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1)

• Inchi： 1S/C9H11BrN2O.BrH/c1-5-8-3-7(4-10)13-9(8)12-6(2)11-5;/h7H,3-4H2,1-2H3;1H
• InChI Key： FIMYGNBKOXJSER-UHFFFAOYSA-N
• SMILES： CC1N=C(N=C2OC(CC2=1)CBr)C.Br

Additional information on Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1)

Research Brief on Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1) (CAS: 78304-55-9)

Furo[2,3-d]pyrimidine derivatives have garnered significant attention in recent years due to their versatile pharmacological properties and potential applications in drug discovery. Among these, the compound with CAS number 78304-55-9, specifically Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1), has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 78304-55-9, particularly in the context of medicinal chemistry. The bromomethyl group at the 6-position of the furo[2,3-d]pyrimidine core allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have successfully employed this compound in the development of novel kinase inhibitors, leveraging its ability to form covalent bonds with target proteins. This property has been exploited in the design of irreversible inhibitors, which offer advantages such as prolonged target engagement and reduced off-target effects.

In terms of biological activity, preliminary in vitro studies have demonstrated that 78304-55-9 exhibits moderate inhibitory effects against a range of kinases implicated in cancer and inflammatory diseases. Notably, the compound has shown selectivity for certain kinase families, suggesting its potential as a starting point for the development of more specific therapeutics. Further mechanistic studies are underway to elucidate the exact binding mode and downstream effects of this compound on cellular signaling pathways.

The pharmacokinetic properties of Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1) have also been investigated in recent preclinical studies. While the compound demonstrates reasonable stability in plasma, its bioavailability remains a challenge due to rapid metabolism in the liver. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to improve its pharmacokinetic profile and enhance therapeutic efficacy.

Looking ahead, the potential applications of 78304-55-9 extend beyond kinase inhibition. Its unique chemical structure makes it a promising scaffold for the development of other types of bioactive molecules, such as antiviral and antibacterial agents. Several research groups are currently investigating its utility in these areas, with preliminary results indicating activity against specific viral and bacterial targets. These findings underscore the broad potential of this compound in addressing unmet medical needs across multiple therapeutic areas.

In conclusion, Furo[2,3-d]pyrimidine, 6-(bromomethyl)-5,6-dihydro-2,4-dimethyl-, hydrobromide (1:1) (CAS: 78304-55-9) represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, combined with its interesting biological profile, positions it as a key building block for the development of novel therapeutics. Continued research efforts are expected to further unravel its potential and pave the way for clinical translation in the coming years.